2,3-dihydro-1H-3a,4-diaza-cyclopenta[a]indene

• Molecular Formula: C10H10N2
• Molecular Weight: 158.20 g/mol
• IUPAC Name: 7,8-dihydro-6H-pyrido[3,2-b]pyrrolizine
• InChI: InChI=1S/C10H10N2/c1-3-8-7-9-4-2-6-12(9)10(8)11-5-1/h1,3,5,7H,2,4,6H2
• InChI Key: WDXTYJSWJDHNJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(N2C1)N=CC=C3

Description

2,3-dihydro-1H-3a,4-diaza-cyclopenta[a]indene is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3-Chloro-propyl)-1H-pyrrolo[2,3-b]pyridine (5.6 g) was dissolved in acetonitrile under a stream of argon. Potassium iodide (6 g) was added, and sodium hydride in mineral oil (4.60 g) added in small portions. After stirring 2 h at room temperature, the mixture was poured onto a mixture of ice and saturated sodium hydrogencarbonate solution. The organics were extracted twice with ethyl acetate. The combined organic phases were washed with brine, dried over sodium sulfate and evaporated to afford 2,3-dihydro-1H-3a,4-diaza-cyclopenta[a]indene as a crude pale brown solid (4.5 g, 99%), which was used without further purification. MS (EI) 159 (M+H)+, 143, 100; 1H NMR (δ, CDCl3) 8.19 (dd,1H, J=1,5 Hz), 7.80 (dd,1H, J=1,8 Hz), 6.99 (dd,1H, J=5,8 Hz), 6.12 (s,1H), 4.22 (t,2H, J=6 Hz), 3.05 (t,2H, J=8 Hz), 2.63 (dt,2H, J=6,8 Hz) ppm.